Cas no 2172450-11-0 (4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol)
4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol Chemical and Physical Properties
Names and Identifiers
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- 4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol
- EN300-1631637
- 2172450-11-0
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- Inchi: 1S/C12H24O3/c1-3-11(4-2,10-13)12(14)6-5-8-15-9-7-12/h13-14H,3-10H2,1-2H3
- InChI Key: CQXRTMOQRYJOKK-UHFFFAOYSA-N
- SMILES: OC1(CCOCCC1)C(CO)(CC)CC
Computed Properties
- Exact Mass: 216.17254462g/mol
- Monoisotopic Mass: 216.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 49.7Ų
4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1631637-1.0g |
4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol |
2172450-11-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1631637-50mg |
4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol |
2172450-11-0 | 50mg |
$1682.0 | 2023-09-22 | ||
| Enamine | EN300-1631637-100mg |
4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol |
2172450-11-0 | 100mg |
$1761.0 | 2023-09-22 | ||
| Enamine | EN300-1631637-250mg |
4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol |
2172450-11-0 | 250mg |
$1841.0 | 2023-09-22 | ||
| Enamine | EN300-1631637-500mg |
4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol |
2172450-11-0 | 500mg |
$1922.0 | 2023-09-22 | ||
| Enamine | EN300-1631637-1000mg |
4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol |
2172450-11-0 | 1000mg |
$2002.0 | 2023-09-22 | ||
| Enamine | EN300-1631637-2500mg |
4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol |
2172450-11-0 | 2500mg |
$3925.0 | 2023-09-22 | ||
| Enamine | EN300-1631637-5000mg |
4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol |
2172450-11-0 | 5000mg |
$5807.0 | 2023-09-22 | ||
| Enamine | EN300-1631637-10000mg |
4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol |
2172450-11-0 | 10000mg |
$8611.0 | 2023-09-22 |
4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol
Research Brief on 4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol (CAS: 2172450-11-0): Recent Advances and Applications
4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol (CAS: 2172450-11-0) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting metabolic and inflammatory pathways. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.
A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for 4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol, emphasizing its role as a versatile building block in the construction of complex molecular architectures. The researchers utilized a multi-step synthesis approach, starting from readily available precursors, to achieve high yields and purity. The study also demonstrated the compound's stability under various physiological conditions, making it a promising candidate for further pharmaceutical development.
In another groundbreaking study, researchers from the University of Cambridge explored the biological activity of 4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol in the context of anti-inflammatory drug discovery. The compound exhibited significant inhibitory effects on key inflammatory mediators, such as TNF-α and IL-6, in in vitro models. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.
Further investigations into the pharmacokinetic properties of 4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol have revealed favorable absorption and distribution profiles in preclinical models. A 2024 study published in Drug Metabolism and Disposition reported that the compound demonstrates good oral bioavailability and minimal toxicity, which are critical factors for its transition into clinical trials. These properties, combined with its synthetic accessibility, position it as a strong candidate for further optimization and scale-up.
The potential applications of 4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol extend beyond therapeutics. Recent work in chemical biology has explored its use as a molecular probe to study enzyme mechanisms and protein-ligand interactions. Its unique structural features make it an ideal scaffold for the design of inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study in ACS Chemical Biology highlighted its utility in probing the active sites of cytochrome P450 enzymes, which are critical in drug metabolism.
In conclusion, 4-(2-ethyl-1-hydroxybutan-2-yl)oxepan-4-ol (CAS: 2172450-11-0) represents a promising compound with diverse applications in drug discovery and chemical biology. Its synthetic versatility, favorable pharmacokinetic properties, and biological activity underscore its potential as a valuable tool in the development of new therapeutics. Future research should focus on optimizing its pharmacological profile and exploring its efficacy in more complex disease models. As the field advances, this compound is likely to play a pivotal role in bridging chemical synthesis with biological innovation.
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